![molecular formula C3H7NO B166372 N-methylacetamide CAS No. 79-16-3](/img/structure/B166372.png)
N-methylacetamide
Overview
Description
Synthesis Analysis
N-Methylacetamide can be synthesized from acetic acid and methylamine . The reaction involves amination, evaporation of water, evaporation of acid, and fractionation . It can also be synthesized by reacting with 3-bromothiophene in the presence of a CuI catalyst and N, N′-dimethylethylenediamine .Molecular Structure Analysis
The molecular structure of N-Methylacetamide consists of three carbon atoms, seven hydrogen atoms, and one nitrogen and oxygen atom each . The IUPAC Standard InChI is InChI=1S/C3H7NO/c1-3(5)4-2/h1-2H3, (H,4,5) .Chemical Reactions Analysis
N-Methylacetamide can react with other compounds to form different products. For example, it can be used to synthesize N-methyl-N-(3-thienyl)acetamide by reacting with 3-bromothiophene . It can also act as a ligand to synthesize the zirconium (IV) complex, Zr(MeC(O)NMe)4, by reacting with tetrakis(dimethylamido)zirconium .Physical And Chemical Properties Analysis
N-Methylacetamide is a white needle-like crystal with a molecular weight of 73.09 g/mol . It has a density of 0.957 g/mL at 25 °C, a melting point of 26-28 °C, and a boiling point of 204-206 °C . It is soluble in water, ethanol, benzene, ether, and chloroform, but insoluble in petroleum ether .Scientific Research Applications
Electronic Excitations Research
N-methylacetamide (NMA) has been used in the development of a neural network protocol for electronic excitations . This protocol can predict electronic absorption spectra of NMA, which is a widely used model system for the peptide bond . The neural network simulations are nearly 3,000× faster than comparable quantum calculations .
UV Absorption Characterization
UV absorption is widely used for characterizing protein structures. The mapping of UV spectra to atomic structure of proteins relies on theoretical simulations . NMA, being the simplest molecule that can capture the essence of UV response of the protein backbone, has been extensively used to construct spectroscopic maps and model the spectra of the amide group of the peptide backbone .
Protein Structure Determination
NMA has been used in the determination of protein structure. The secondary and tertiary structure of proteins can be characterized by the UV absorption spectra of its backbone peptide bonds . Interpreting these signals requires extensive electronic structure simulations .
Synthesis of N-methyl-N-(3-thienyl)acetamide
N-methylacetamide can be used to synthesize N-methyl-N-(3-thienyl)acetamide by reacting with 3-bromothiophene in the presence of CuI catalyst and N, N′-dimethylethylenediamine .
Ligand for Zirconium (IV) Complex
N-methylacetamide can act as a ligand to synthesize the zirconium (IV) complex, Zr(MeC(O)NMe)4, by reacting with tetrakis(dimethylamido)zirconium .
Chemical Properties Study
The study of the chemical properties of N-methylacetamide, such as its refractive index, boiling point, melting point, and density, is another important application .
Mechanism of Action
Target of Action
N-Methylacetamide (NMA) is a simple compound with a peptide bond . It’s primarily used as a solvent and in organic synthesis . .
Mode of Action
NMA has been used to synthesize various compounds. For instance, it can react with 3-bromothiophene in the presence of a CuI catalyst and N,N′-dimethylethylenediamine to synthesize N-methyl-N-(3-thienyl)acetamide . It can also act as a ligand to synthesize the zirconium (IV) complex, Zr(MeC(O)NMe)4, by reacting with tetrakis(dimethylamido)zirconium .
Biochemical Pathways
It’s known that nma can undergo cis-trans isomerization, a process that can lead to a wide range of structural and functional changes in proteins . This process is complex and involves a unique double-shell solvated structure with a tighter anhydrous inner layer .
Result of Action
It’s known that nma can influence the surface stability of anodic zinc and the accumulation of by-products in aqueous electrolyte .
Action Environment
The action of NMA can be influenced by environmental factors. For instance, the amount of free water can affect the solvated environment of NMA and the formation of I3− as an intermediate product during I2 reduction .
Safety and Hazards
Future Directions
N-Methylacetamide serves as a simple model for understanding the structural and vibrational dynamics in proteins . It is particularly interesting that a hydrophobic collapse, which drives protein folding, is observed in such a simple system . This suggests that N-Methylacetamide could play a crucial role in future research related to protein folding and related diseases.
properties
IUPAC Name |
N-methylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO/c1-3(5)4-2/h1-2H3,(H,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHLUUHNLEMFGTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
51206-97-4 (hydrochloride salt) | |
Record name | N-Methylacetamide | |
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DSSTOX Substance ID |
DTXSID0047167 | |
Record name | N-Methylacetamide | |
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Molecular Weight |
73.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; mp = 28 deg C; [HSDB] White crystalline solid; mp = 26-28 deg C; [Alfa Aesar MSDS] | |
Record name | N-Methylacetamide | |
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Boiling Point |
205 °C | |
Record name | N-METHYLACETAMIDE | |
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Flash Point |
108 °C | |
Record name | N-METHYLACETAMIDE | |
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Solubility |
SOL IN CHLOROFORM, Soluble in alcohol, ether, acetone, benzene, In water, 1X10+6 mg/l @ 20 °C | |
Record name | N-METHYLACETAMIDE | |
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Density |
0.9371 @ 25 °C/4 °C | |
Record name | N-METHYLACETAMIDE | |
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Vapor Pressure |
0.44 [mmHg], 0.44 mm Hg at 23 °C. | |
Record name | N-Methylacetamide | |
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Product Name |
N-Methylacetamide | |
Color/Form |
NEEDLES | |
CAS RN |
79-16-3 | |
Record name | N-Methylacetamide | |
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Record name | N-Methylacetamide | |
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Record name | N-METHYLACETAMIDE | |
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Record name | Acetamide, N-methyl- | |
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Record name | N-Methylacetamide | |
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Record name | N-methylacetamide | |
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Record name | METHYL ACETAMIDE | |
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Record name | N-METHYLACETAMIDE | |
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Melting Point |
28 °C | |
Record name | N-METHYLACETAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/94 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of N-methylacetamide?
A1: N-methylacetamide has a molecular formula of C3H7NO and a molecular weight of 73.095 g/mol. []
Q2: What are the spectroscopic characteristics of N-methylacetamide?
A2: NMA exhibits characteristic peaks in its infrared (IR) spectrum corresponding to amide I, amide II, and amide III bands. [] These bands arise from specific vibrational modes within the amide group and are sensitive to the molecule's environment and interactions with other molecules. [, ] For instance, the amide I band is particularly sensitive to hydrogen bonding. [, ] Ultraviolet resonance Raman studies have also provided insights into the structural changes of NMA upon electronic excitation. []
Q3: How does N-methylacetamide interact with water?
A3: NMA interacts with water molecules primarily through hydrogen bonding. [, ] Molecular dynamics simulations and spectroscopic studies have shown that NMA and water tend to form clusters, leading to a hydrophobic collapse where the methyl groups of NMA cluster together in the presence of water. [] This behavior is similar to the hydrophobic effect observed in protein folding.
Q4: How do ions interact with N-methylacetamide in aqueous solution?
A4: Studies using molecular dynamics simulations indicate that alkali metal cations like sodium (Na+) and potassium (K+) show affinity for the carbonyl oxygen of the NMA amide group. [, ] Heavier halide anions, like bromide and iodide, interact with the hydrophobic methyl groups of NMA. [] This ion-specific behavior is relevant to understanding how salts influence protein stability and solubility.
Q5: What is the role of hydrogen bonding in N-methylacetamide solutions?
A5: Hydrogen bonding plays a crucial role in the behavior of NMA in solution. It influences the self-association of NMA molecules, as well as their interactions with other molecules like water and ions. [, , ] Neutron diffraction studies have been used to investigate the nature of hydrogen bonding in NMA crystals, providing insights into the factors governing its structure. []
Q6: What is known about the mechanism of N-chlorination of N-methylacetamide?
A6: Kinetic and computational studies have investigated the reaction mechanism of NMA with hypochlorous acid (HOCl) to form N-chloro-N-methylacetamide. [, ] Evidence suggests that the reaction proceeds through the formation of an iminol intermediate, which then reacts with HOCl. This finding is significant because N-chlorination of amides is an important process in biochemistry and environmental chemistry.
Q7: Can N-methylacetamide be used as a cryoprotectant?
A7: Yes, research has explored the use of NMA as a cryoprotectant for chicken sperm. [] The study found that a 6% NMA concentration, combined with a specific thawing rate, provided optimal cryoprotection, preserving sperm membrane integrity and motility after cryopreservation.
Q8: How have computational methods been used to study N-methylacetamide?
A8: Computational chemistry techniques, like density functional theory (DFT) and molecular dynamics simulations, have been extensively applied to study NMA. [, , , ] These methods have been used to:
- Calculate vibrational frequencies and predict IR spectra. [, ]
- Investigate the structure and dynamics of NMA in solution. [, , ]
- Explore the mechanisms of chemical reactions involving NMA. [, ]
- Analyze the influence of substituents on the properties and reactivity of NMA. []
Q9: What is the impact of structural modifications on the properties of N-methylacetamide?
A9: Replacing hydrogen atoms in NMA with methyl groups affects its interactions with water and the accessibility of its reactive sites. [] These structural modifications influence the molecule's hydrogen bonding capacity, solvation properties, and reactivity. For example, the presence of bulky substituents can hinder the approach of other molecules and impact reaction rates. []
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